Cas no 1461709-12-5 (4-fluorocycloheptan-1-amine)

• Product Name: 4-fluorocycloheptan-1-amine
• CAS No: 1461709-12-5
• MF: C₇H₁₄FN
• MW: 131.191165447235
• CID: 5160772
• PubChem ID: 86775162
• Update Time: 2025-05-20

4-fluorocycloheptan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cycloheptanamine, 4-fluoro-
• 4-fluorocycloheptan-1-amine

• Inchi： 1S/C7H14FN/c8-6-2-1-3-7(9)5-4-6/h6-7H,1-5,9H2
• InChI Key： NNXDSZGVMUQRIV-UHFFFAOYSA-N
• SMILES： C1(N)CCCC(F)CC1

Additional information on 4-fluorocycloheptan-1-amine

4-Fluorocycloheptan-1-Amine: A Comprehensive Overview

4-Fluorocycloheptan-1-Amine, also known by its CAS Registry Number CAS No. 1461709-12-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of cycloheptane, a seven-membered saturated hydrocarbon ring, with a fluorine atom substituted at the fourth position and an amine group (-NH2) attached at the first position. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and materials science.

The structure of 4-Fluorocycloheptan-1-Amine is characterized by its cycloheptane ring, which provides a rigid framework for the substituents. The fluorine atom introduces electron-withdrawing effects, which can influence the reactivity and electronic properties of the molecule. The amine group, on the other hand, is known for its nucleophilic and basic properties, making it a valuable functional group in various chemical reactions. This unique combination of functional groups makes 4-Fluorocycloheptan-1-Amine a promising candidate for use in medicinal chemistry, particularly in the development of bioactive compounds.

Recent studies have highlighted the potential of 4-Fluorocycloheptan-1-Amine as a building block in the synthesis of complex molecules. Researchers have explored its role in constructing bioactive compounds with potential therapeutic applications. For instance, the compound has been used as an intermediate in the synthesis of inhibitors for various enzymes, including kinases and proteases. These enzymes are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders, making 4-Fluorocycloheptan-1-Amine a valuable tool in drug discovery.

In addition to its role in medicinal chemistry, 4-Fluorocycloheptan-1-Amine has also been studied for its potential applications in materials science. The compound's rigid structure and functional groups make it suitable for use in polymer synthesis and as a precursor for advanced materials. For example, researchers have investigated its use in the development of novel polymers with improved mechanical and thermal properties.

The synthesis of 4-Fluorocycloheptan-1-Amine involves several steps, including the preparation of cycloheptane derivatives and subsequent substitution reactions to introduce the fluorine and amine groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. These methods include transition-metal-catalyzed cross-coupling reactions and enantioselective synthesis techniques, which have significantly improved the yield and purity of the compound.

The pharmacological properties of 4-Fluorocycloheptan-1-Amine have been extensively studied in recent years. Preclinical studies have demonstrated that the compound exhibits promising bioactivity against various disease targets. For example, it has shown inhibitory activity against certain kinases involved in cancer cell proliferation and survival. Additionally, studies have indicated that the compound may possess anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases.

The future prospects for 4-Fluorocycloheptan-1-Amine are highly promising. With ongoing research into its synthesis, pharmacological properties, and applications, this compound is expected to play an increasingly important role in drug discovery and materials science. Its unique structure and functional groups make it a versatile building block for constructing complex molecules with diverse biological activities.